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Compound of Interest

Compound Name: Ethyl isobutyrylacetate

Cat. No.: B043150

An In-depth Technical Guide to the Safety and Handling of Ethyl Isobutyrylacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl isobutyrylacetate (CAS No. 7152-15-0), also known as ethyl 4-methyl-3-oxopentanoate,
is a beta-keto ester utilized in various chemical syntheses.[1] Its structural features make it a
valuable building block in the development of more complex molecules, including
pharmaceutical intermediates. As with any chemical reagent, a thorough understanding of its
properties and associated hazards is paramount for ensuring laboratory safety. This guide
provides comprehensive safety and handling information for ethyl isobutyrylacetate, compiled
from reputable safety data sheets (SDS) to support researchers and professionals in its safe
application.

Hazard Identification and Classification

Ethyl isobutyrylacetate is classified as a flammable liquid and vapor.[2][3] While its
toxicological properties have not been fully investigated, it is known to cause irritation upon
contact.[1]

o GHS Classification: Flammable Liquid, Category 3[2][3]

» Signal Word: Warning[2]
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e Hazard Statements: H226: Flammable liquid and vapor|[3]

e Primary Hazards: May cause eye, skin, respiratory, and digestive tract irritation.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of ethyl isobutyrylacetate is provided
below. This data is essential for designing experiments, understanding its behavior under
various conditions, and planning for safe storage and handling.

Property Value Reference(s)

CAS Number 7152-15-0 [1][2]

Molecular Formula Cofhi0> / [3]
(CH3)2CHCOCH2COOC:2Hs

Molecular Weight 158.19 g/mol [3]

Appearance Clear, colorless liquid [1]

Boiling Point 173 °C (literature)

Melting Point -9 °C (literature)

Density 0.98 g/mL at 25 °C (literature)

Refractive Index n20/D 1.425 (literature)

Fire and Explosion Hazard Data

Ethyl isobutyrylacetate is a flammable liquid, presenting a significant fire risk if not handled
and stored correctly.[1][2] All work should be conducted away from open flames, sparks, and
other sources of ignition.
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Property

Value

Reference(s)

Flash Point

44 °C (111.2 °F) - Closed Cup

[1]

Autoignition Temperature

Not available

[1]

Explosion Limits

Lower: Not available, Upper:

Not available

[1]

Suitable Extinguishing Media

Water spray, dry chemical,
carbon dioxide, or appropriate

foam.

[1]2]

Hazardous Combustion

Products

Carbon monoxide, carbon
dioxide, irritating and toxic

fumes.

[1](2]

Detailed Safety and Handling Protocols

Adherence to strict safety protocols is mandatory when working with ethyl isobutyrylacetate

to minimize exposure and prevent accidents.

Engineering Controls and Personal Protective

Equipment (PPE)

o Ventilation: Use only in a well-ventilated area.[1] Process enclosures, local exhaust

ventilation, or other engineering controls should be used to maintain airborne levels below

any recommended exposure limits.[1]

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][2]

o Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin exposure.[1][2]

o Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, a
NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1][Z]
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Handling Procedures

e Wash hands and any exposed skin thoroughly after handling.[1]

e Avoid contact with eyes, skin, and clothing.[1]

e Avoid ingestion and inhalation.[1]

o Keep away from heat, sparks, and open flames.[2]

o Use spark-proof and explosion-proof equipment.[1][2]

e Ground and bond containers and receiving equipment to prevent static discharge.[2]

o Empty containers retain product residue and can be dangerous; do not pressurize, cut, weld,
or expose them to ignition sources.[1]

Storage Requirements

o Store in a designated "Flammables-area."[1]

Keep containers tightly closed when not in use.[1]

Store in a cool, dry, and well-ventilated area.[1][2]

Keep away from all sources of ignition, including heat, sparks, and flames.[1][2]

Store away from incompatible substances, such as strong oxidizing agents.[1][2]

Emergency Procedures and Experimental
Workflows

The following sections and diagrams outline the required responses to emergency situations
involving ethyl isobutyrylacetate.

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure. Always seek medical
attention following any exposure.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately.[1][2]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes. Get medical aid.[1][2]

 Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. If not breathing, give artificial respiration. Get medical aid.[1][2]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and
give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.
Get medical aid immediately.[1]

Exposure Event

Exposure to Ethyl Isobutyrylacetate
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Caption: First aid workflow following exposure to ethyl isobutyrylacetate.
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Accidental Release Measures

A prompt and safe response is required to mitigate the hazards of a spill.

» Personal Precautions: Ensure adequate ventilation and wear proper personal protective
equipment (PPE) as outlined in Section 5.1.[1][2]

e Environmental Precautions: Prevent the spill from entering drains or waterways.

e Containment and Cleanup:

[¢]

Remove all sources of ignition immediately.[1][2]

Use non-sparking tools and explosion-proof equipment.[1][2]

o

Soak up the spill with an inert absorbent material such as sand, silica gel, dry lime, or
soda ash.[1][2]

[e]

Collect the material and place it in a suitable, closed container for disposal.[1][2]

[e]

Wash the spill area with soap and water after material pickup is complete.[1]

(¢]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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